2-cyclopropyl-N-(4-(3-methoxyazetidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-cyclopropyl-N-[4-(3-methoxyazetidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C15H20N2O2/c1-19-14-9-17(10-14)13-6-4-12(5-7-13)16-15(18)8-11-2-3-11/h4-7,11,14H,2-3,8-10H2,1H3,(H,16,18)
• InChI Key: KNWXYHYMSACMHH-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(C1)C2=CC=C(C=C2)NC(=O)CC3CC3
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

2-cyclopropyl-N-(4-(3-methoxyazetidin-1-yl)phenyl)acetamide is a chemical compound that has gained attention in the scientific community for its potential applications in the field of medicine.

Scientific Research Applications

β-Lactam Synthesis and Medicinal Importance

Dicarboxylic Acid Monoesters in β- and δ-Lactam Synthesis : Research by Ananeva et al. (2022) demonstrates the use of dicarboxylic acid monoesters in the synthesis of β-lactams, a crucial component in many antibiotics. These compounds, including 3-amino-2-azetidinones, are highlighted for their medicinal importance, potentially aiding in the development of new therapeutic agents Ananeva et al., 2022.

Chemical Modification for Antimicrobial Activity : Kishimoto et al. (1984) explored the chemical modification of sulfazecin, resulting in derivatives with potent antimicrobial activities against gram-negative bacteria. This study underscores the relevance of structural modifications in enhancing the therapeutic efficacy of β-lactams Kishimoto et al., 1984.

Key Intermediates in Antibiotic Production : Cainelli et al. (1998) developed a practical synthesis of a key intermediate for β-lactam antibiotics, demonstrating the critical role of such compounds in the streamlined production of these essential medicines Cainelli et al., 1998.

Advanced Synthesis Techniques

Regiospecific Ring Expansion : De Kimpe et al. (1996) illustrated a regiospecific ring expansion technique that leads to β-lactams, emphasizing the synthetic versatility and potential for creating diverse molecular structures for pharmaceutical applications De Kimpe et al., 1996.

Selective COX-2 Inhibitors : Arefi and Zarghi (2012) synthesized a series of 3-phenoxyazetidin-2-ones as selective cyclooxygenase-2 (COX-2) inhibitors, showcasing the therapeutic potential of β-lactams in the treatment of inflammation and possibly cancer Arefi & Zarghi, 2012.

Mechanism of Action

The mechanism of action of “2-cyclopropyl-N-(4-(3-methoxyazetidin-1-yl)phenyl)acetamide” is currently unknown. It’s worth noting that similar compounds can have a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with “2-cyclopropyl-N-(4-(3-methoxyazetidin-1-yl)phenyl)acetamide” are not well-documented. It’s important to handle all chemical compounds with care and appropriate safety measures.